Cas no 2241141-06-8 (1-{2-(8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxyethyl}pyrrolidine)

• Product Name: 1-{2-(8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxyethyl}pyrrolidine
• CAS No: 2241141-06-8
• MF: C₁₆H₂₂BrNO₂
• MW: 340.255383968353
• MDL: MFCD31735984
• CID: 5242058
• PubChem ID: 138039426
• Update Time: 2025-11-01

1-{2-(8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxyethyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[2-[(8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxy]ethyl]-
• 1-{2-(8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxyethyl}pyrrolidine

• MDL： MFCD31735984
• Inchi： 1S/C16H22BrNO2/c17-13-5-6-14-15(4-3-10-19-16(14)12-13)20-11-9-18-7-1-2-8-18/h5-6,12,15H,1-4,7-11H2
• InChI Key： RIJGKMJZRYPGQL-UHFFFAOYSA-N
• SMILES： N1(CCOC2C3=CC=C(Br)C=C3OCCC2)CCCC1

Additional information on 1-{2-(8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxyethyl}pyrrolidine

1-{2-(8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxyethyl}pyrrolidine: A Comprehensive Overview

1-{2-(8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxyethyl}pyrrolidine (CAS No. 2241141-06-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzoxepines, which are known for their diverse pharmacological properties, including anticonvulsant, anxiolytic, and neuroprotective effects.

The molecular structure of 1-{2-(8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxyethyl}pyrrolidine is characterized by a benzoxepine core linked to a pyrrolidine ring through an ethylene oxide bridge. The presence of the bromine substituent at the 8-position of the benzoxepine ring adds to its structural complexity and may influence its biological activity. The pyrrolidine moiety is a common structural element in many biologically active compounds, contributing to its potential as a drug candidate.

Recent studies have explored the pharmacological properties of 1-{2-(8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxyethyl}pyrrolidine. One notable area of research is its potential as an anticonvulsant agent. In vitro and in vivo studies have shown that this compound exhibits significant anticonvulsant activity in various seizure models. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-{2-(8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxyethyl}pyrrolidine effectively reduced seizure frequency and duration in rodent models of epilepsy.

Beyond its anticonvulsant properties, 1-{2-(8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxyethyl}pyrrolidine has also been investigated for its anxiolytic effects. Anxiety disorders are prevalent mental health conditions that affect millions of people worldwide. Preclinical studies have demonstrated that this compound can reduce anxiety-like behaviors in animal models without causing significant sedation or motor impairment. These findings suggest that 1-{2-(8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxyethyl}pyrrolidine may have therapeutic potential for treating anxiety disorders.

In addition to its central nervous system (CNS) effects, 1-{2-(8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxyethyl}pyrrolidine has been studied for its neuroprotective properties. Oxidative stress and inflammation are key factors in the pathogenesis of various neurological disorders. Research has shown that this compound can mitigate oxidative stress and reduce inflammatory responses in neuronal cells. For example, a study published in the Biochemical Pharmacology journal found that treatment with 1-{2-(8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxyethyl}pyrrolidine protected neurons from oxidative damage induced by hydrogen peroxide.

The mechanism of action underlying the biological activities of 1-{2-(8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxyethyl}pyrrolidine is not yet fully understood. However, several hypotheses have been proposed based on current research findings. One possibility is that the compound interacts with specific neurotransmitter receptors or ion channels in the brain. For instance, it may modulate GABAergic or glutamatergic signaling pathways involved in seizure and anxiety disorders. Another potential mechanism involves its antioxidant and anti-inflammatory properties, which could contribute to its neuroprotective effects.

The development of new drugs often involves extensive preclinical and clinical testing to ensure safety and efficacy. While 1-{2-(8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxyethyl}pyrrolidine shows promise as a therapeutic agent for various neurological conditions, further research is needed to fully elucidate its pharmacological profile and optimize its use in clinical settings. Ongoing studies are focused on characterizing its pharmacokinetics and pharmacodynamics in animal models and exploring its potential for combination therapy with existing drugs.

In conclusion, 1-{2-(8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxyethyl}pyrrolidine (CAS No. 2241141-06-8) is a promising compound with a diverse range of biological activities. Its anticonvulsant, anxiolytic, and neuroprotective properties make it a valuable candidate for further investigation in the field of medicinal chemistry. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds promise for addressing unmet medical needs in neurological disorders.